Ethyl [2-(2-{2-nitrobenzylidene}hydrazino)-1,3-thiazol-4-yl]acetate

• Molecular Formula: C14H14N4O4S
• Molecular Weight: 334.35 g/mol
• IUPAC Name: ethyl 2-[2-[(2Z)-2-[(2-nitrophenyl)methylidene]hydrazinyl]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C14H14N4O4S/c1-2-22-13(19)7-11-9-23-14(16-11)17-15-8-10-5-3-4-6-12(10)18(20)21/h3-6,8-9H,2,7H2,1H3,(H,16,17)/b15-8-
• InChI Key: VUCNNWFDOPBXNH-NVNXTCNLSA-N
• Isomeric SMILES: CCOC(=O)CC1=CSC(=N1)N/N=C\C2=CC=CC=C2[N+](=O)[O-]
• SMILES: CCOC(=O)CC1=CSC(=N1)NN=CC2=CC=CC=C2[N+](=O)[O-]

Description

Ethyl [2-(2-{2-nitrobenzylidene}hydrazino)-1,3-thiazol-4-yl]acetate is a chemical compound that has been widely studied for its potential applications in scientific research. It is a thiazole-based compound that has been shown to have various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of Ethyl [2-(2-{2-nitrobenzylidene}hydrazino)-1,3-thiazol-4-yl]acetate is not fully understood. However, it is believed to work by inhibiting the growth of bacteria, fungi, and cancer cells through various biochemical pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, fungi, and cancer cells, as well as induce apoptosis (programmed cell death) in cancer cells. Additionally, it has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl [2-(2-{2-nitrobenzylidene}hydrazino)-1,3-thiazol-4-yl]acetate in laboratory experiments is its broad-spectrum activity against bacteria, fungi, and cancer cells. Additionally, it has been shown to have low toxicity and is relatively easy to synthesize. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research on Ethyl [2-(2-{2-nitrobenzylidene}hydrazino)-1,3-thiazol-4-yl]acetate. One area of research could focus on the development of new drugs based on this compound, particularly for the treatment of bacterial and fungal infections and cancer. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications in other areas of research, such as neurobiology and immunology.

Synthesis Methods

The synthesis of Ethyl [2-(2-{2-nitrobenzylidene}hydrazino)-1,3-thiazol-4-yl]acetate involves the reaction of 2-nitrobenzaldehyde with thiosemicarbazide, followed by the reaction of the resulting thiosemicarbazone with ethyl bromoacetate. The final product is obtained through a purification process that involves recrystallization.

Scientific Research Applications

Ethyl [2-(2-{2-nitrobenzylidene}hydrazino)-1,3-thiazol-4-yl]acetate has been studied for its potential applications in scientific research. It has been shown to have antibacterial, antifungal, and antitumor activities, making it a promising candidate for use in the development of new drugs.